Bromodiphenyl ethers (BDPE) are a class of organic compounds characterized by their two benzene rings and the presence of bromine atoms. These compounds are widely used in various industrial applications, including flame retardants, adhesives, and plasticizers due to their chemical stability and resistance to degradation. BDPE can be synthesized through bromination reactions on di-phenyl ethers. Environmental concerns have arisen regarding their potential persistence and bioaccumulation, leading to increased scrutiny by regulatory agencies. Additionally, they are of interest in the field of pharmaceuticals as they exhibit certain biological activities that may influence drug design and development. Due to their versatile chemical properties, BDPE continue to be explored for new applications while efforts to mitigate environmental impacts are ongoing.